1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-N-(4-fluorophenyl)-3-piperidinamine

• IUPAC Name: 2-(2-ethylimidazol-1-yl)-1-[3-(4-fluoroanilino)piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H23FN4O/c1-2-17-20-9-11-22(17)13-18(24)23-10-3-4-16(12-23)21-15-7-5-14(19)6-8-15/h5-9,11,16,21H,2-4,10,12-13H2,1H3
• InChI Key: PFMWFQUJXRHIGF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1CC(=O)N2CCCC(C2)NC3=CC=C(C=C3)F
• Molecular Formula: C18H23FN4O
• Molecular Weight: 330.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the biological target they interact with. Many imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of imidazole compounds can vary widely depending on their specific structure. Some imidazole compounds can be irritants.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities. Therefore, the development of new imidazole derivatives with improved properties and activities is a promising direction for future research.